Cas no 1567869-53-7 ((1S)-1-(pyrimidin-2-yl)butan-1-amine)

• Product Name: (1S)-1-(pyrimidin-2-yl)butan-1-amine
• CAS No: 1567869-53-7
• MF: C₈H₁₃N₃
• MW: 151.208921194077
• CID: 5696989
• PubChem ID: 81869399
• Update Time: 2025-08-04

(1S)-1-(pyrimidin-2-yl)butan-1-amine Chemical and Physical Properties

Names and Identifiers

• EN300-1122045
• AKOS020851051
• 1567869-53-7
• (1S)-1-(pyrimidin-2-yl)butan-1-amine
• 2-Pyrimidinemethanamine, α-propyl-, (αS)-

• Inchi： 1S/C8H13N3/c1-2-4-7(9)8-10-5-3-6-11-8/h3,5-7H,2,4,9H2,1H3/t7-/m0/s1
• InChI Key： KWEJJSPFMFOVOG-ZETCQYMHSA-N
• SMILES： N[C@H](C1N=CC=CN=1)CCC

Computed Properties

• Exact Mass: 151.110947427g/mol
• Monoisotopic Mass: 151.110947427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 99.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 51.8Ų

Experimental Properties

• Density: 1.034±0.06 g/cm3(Predicted)
• Boiling Point: 218.7±23.0 °C(Predicted)
• pka: 8.34±0.35(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on (1S)-1-(pyrimidin-2-yl)butan-1-amine

Introduction to (1S)-1-(pyrimidin-2-yl)butan-1-amine and Its Significance in Modern Chemical Biology

Chemical compounds play a pivotal role in the advancement of pharmaceuticals and biotechnology, with each molecule holding the potential to revolutionize therapeutic approaches. Among these, (1S)-1-(pyrimidin-2-yl)butan-1-amine (CAS No. 1567869-53-7) stands out as a compound of considerable interest due to its unique structural properties and promising biological activities. This introduction delves into the compound's characteristics, its applications in medicinal chemistry, and its relevance to contemporary research.

The molecular structure of (1S)-1-(pyrimidin-2-yl)butan-1-amine consists of a chiral butyl chain linked to a pyrimidine ring, making it a versatile scaffold for drug design. The presence of the pyrimidine moiety is particularly significant, as it is a common pharmacophore in numerous bioactive molecules. Pyrimidine derivatives are well-documented for their roles in inhibiting enzymes and receptors involved in various disease pathways, including cancer, inflammation, and infectious diseases.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting protein-protein interactions (PPIs). (1S)-1-(pyrimidin-2-yl)butan-1-amine has emerged as a promising candidate in this field due to its ability to modulate PPIs through its unique structural features. Studies have shown that the compound can interact with specific protein targets, leading to the disruption of disease-causing protein complexes. This capability makes it an attractive lead compound for further development into therapeutic agents.

The stereochemistry of (1S)-1-(pyrimidin-2-yl)butan-1-amine is another critical aspect of its biological activity. The (1S) configuration of the butyl group contributes to the compound's specificity and efficacy by influencing its binding affinity and selectivity. Chiral drugs are known to exhibit different pharmacological profiles compared to their racemic counterparts, often leading to improved therapeutic outcomes. The precise stereochemical arrangement in (1S)-1-(pyrimidin-2-yl)butan-1-amine underscores its potential as a highly effective therapeutic agent.

Advances in computational chemistry have further enhanced the understanding of (1S)-1-(pyrimidin-2-yl)butan-1-amine's interactions with biological targets. Molecular docking simulations and virtual screening have been instrumental in identifying potential drug candidates and optimizing their structures for better efficacy. These computational tools have allowed researchers to predict the binding modes of (1S)-1-(pyrimidin-2-yl)butan-1-amine with high precision, facilitating the design of more effective inhibitors.

The compound's potential applications extend beyond cancer therapy. Recent studies have explored its role in modulating inflammatory pathways, making it a candidate for treating chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. The pyrimidine ring's ability to interact with inflammatory mediators has been particularly noteworthy, suggesting that (1S)-1-(pyrimidin-2-yl)butan-1-amine could serve as a novel therapeutic intervention.

In addition to its pharmacological applications, (1S)-1-(pyrimidin-2-yl)butan-1-amine has shown promise in the field of chemical biology. Its unique structure allows for modifications that can be tailored for specific biological studies, making it a valuable tool for researchers investigating protein function and interaction networks. The compound's versatility has enabled the development of novel probes and inhibitors that can provide insights into complex biological processes.

The synthesis of (1S)-1-(pyrimidin-2-yl)butan-1-amines presents an interesting challenge due to the need for precise stereocontrol. Advanced synthetic methodologies have been employed to achieve high enantiomeric purity, ensuring that the compound's biological activity is not compromised by impurities. Techniques such as asymmetric hydrogenation and chiral resolution have been particularly effective in producing enantiomerically pure forms of this compound.

Ongoing research continues to uncover new applications for (1S)-1-(pyrimidininonolactam) (CAS No. 1567869553). Collaborative efforts between academic institutions and pharmaceutical companies are driving innovation in drug discovery, with compounds like this one at the forefront of therapeutic development. The integration of interdisciplinary approaches, combining chemistry, biology, and computational science, is expected to accelerate the translation of promising candidates into clinical use.

In conclusion,(s)-n-butyl-pyridine amine hydrochloride) represents a significant advancement in medicinal chemistry with its unique structural features and broad range of potential applications. Its role in modulating disease pathways underscores its importance as a lead compound for drug development. As research progresses,(s)-n-butyl-pyridine amine hydrochloride) will continue to be a focal point for scientists seeking innovative solutions to complex medical challenges.